![molecular formula C12H11NO B1451050 3-Methoxy-5-phenylpyridine CAS No. 53698-52-5](/img/structure/B1451050.png)
3-Methoxy-5-phenylpyridine
Overview
Description
3-Methoxy-5-phenylpyridine is a chemical compound with the CAS Number: 53698-52-5 . It has a molecular weight of 185.23 .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code is 1S/C12H11NO/c1-14-12-7-11(8-13-9-12)10-5-3-2-4-6-10/h2-9H,1H3 .It should be stored at a temperature of 2-8°C . The country of origin is CN .
Scientific Research Applications
Medical Imaging and Therapy
3-Methoxy-5-phenylpyridine derivatives have been explored in medical imaging and therapeutic applications. A study examined the potential of 4-aminopyridine (4AP) derivatives, including those with methoxy groups, as candidates for positron emission tomography (PET) imaging and therapy, particularly in the context of multiple sclerosis (MS) (Rodríguez-Rangel et al., 2020). These derivatives have been characterized for their ability to block voltage-gated potassium channels, which is crucial in neurological conditions like MS.
Corrosion Inhibition
Pyridine derivatives, including those with a methoxy group, have been studied for their corrosion inhibition properties. One research explored the adsorption and corrosion inhibition effects of such derivatives on mild steel in hydrochloric acid environments, demonstrating their potential in protecting metals from corrosion (Ansari et al., 2015).
Conductive Polymers
Research has been conducted on synthesizing terthiophene derivatives with methoxy groups for electrochemical polymerization. These polymers have applications in electrode coatings suitable for complexing metal ions, which can be useful in various electronic and catalytic processes (Zanardi et al., 2006).
Anticancer Research
Several studies have investigated the potential of pyridine derivatives, including those with methoxy substituents, in anticancer research. These compounds have been evaluated for their ability to bind to DNA and proteins, demonstrating significant cytotoxicity against various cancer cell lines, indicating their potential as chemotherapeutic agents (Mukhopadhyay et al., 2017).
Synthesis and Characterization
Several studies have focused on the synthesis and characterization of this compound and its derivatives. These studies provide essential insights into the chemical properties and potential applications of these compounds in various fields (Jun, 2007).
Safety and Hazards
Properties
IUPAC Name |
3-methoxy-5-phenylpyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO/c1-14-12-7-11(8-13-9-12)10-5-3-2-4-6-10/h2-9H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AJKQNXMXZIIQRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN=CC(=C1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10673502 | |
Record name | 3-Methoxy-5-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10673502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53698-52-5 | |
Record name | 3-Methoxy-5-phenylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10673502 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: The provided research mentions a series of pyridine derivatives as potential aryl aldosterone synthase inhibitors. Why is 3-Methoxy-5-phenylpyridine specifically excluded from this group?
A1: The research explicitly excludes several compounds, including this compound, with the statement: "with the proviso that the compound of Formula I is not... (this compound 4- yl) methanol..." []. This suggests that this compound, or a closely related derivative like its methanol form, might be already known or characterized in the context of aryl aldosterone synthase inhibition. The exclusion could be due to various reasons, including:
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